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Compound of Interest

Compound Name: 2-lodo-4-methyl-6-nitrophenol

Cat. No.: B1268069

For Researchers, Scientists, and Drug Development Professionals
IUPAC Name: 2-lodo-4-methyl-6-nitrophenol

This technical guide provides a comprehensive overview of the chemical and physical
properties of 2-lodo-4-methyl-6-nitrophenol, alongside a discussion of its potential synthesis
and biological relevance based on related compounds. Due to the limited availability of
published data for this specific molecule, this guide also highlights areas where further
research is needed.

Chemical and Physical Properties

While specific experimental data for 2-lodo-4-methyl-6-nitrophenol is scarce in publicly
available literature, its basic properties have been identified.
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Property Value Source
IUPAC Name 2-lodo-4-methyl-6-nitrophenol Chemspace][1]
NIST[2], Santa Cruz
CAS Number 69492-91-7 )
Biotechnology|[3]
NIST[2], Santa Cruz
Molecular Formula C7H6INO3 )
Biotechnology|[3]
] NIST[2], Santa Cruz
Molecular Weight 279.03 g/mol

Biotechnology][3]

Note: Experimental values for properties such as melting point, boiling point, and solubility are
not readily available in the searched databases. Researchers are advised to perform
experimental determination for these values.

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 2-lodo-4-methyl-6-

nitrophenol.
Data Type Availability Source
Infrared (IR) Spectrum Available NIST Chemistry WebBook[2]

Mass Spectrum (Electron ) ]
o Available NIST Chemistry WebBook[2]
lonization)

Nuclear Magnetic Resonance Data not available in searched

(NMR) Spectrum resources.

Synthesis of 2-lodo-4-methyl-6-nitrophenol: A
Proposed Experimental Protocol

A specific, detailed experimental protocol for the synthesis of 2-lodo-4-methyl-6-nitrophenol
is not described in the reviewed literature. However, a plausible synthetic route can be
proposed based on established organic chemistry principles. The synthesis could potentially be
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achieved through the iodination of 4-methyl-2-nitrophenol or the nitration of 2-iodo-4-

methylphenol. The following is a hypothetical protocol for the iodination of 4-methyl-2-

nitrophenol.

Reaction: lodination of 4-methyl-2-nitrophenol

Materials:

4-methyl-2-nitrophenol

lodine monochloride (ICI) or N-lodosuccinimide (NIS)

An appropriate solvent (e.g., glacial acetic acid, dichloromethane)
Deionized water

Sodium thiosulfate solution

Sodium bicarbonate solution

Anhydrous magnesium sulfate or sodium sulfate

Organic solvent for extraction (e.g., ethyl acetate)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and under a nitrogen atmosphere,
dissolve 4-methyl-2-nitrophenol in the chosen solvent.

Cool the solution in an ice bath to 0-5 °C.

Slowly add a solution of the iodinating agent (e.g., iodine monochloride in the same solvent)
dropwise to the cooled solution while maintaining the temperature.

After the addition is complete, allow the reaction mixture to stir at room temperature for a
specified time, monitoring the reaction progress by thin-layer chromatography (TLC).
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» Upon completion, quench the reaction by adding a saturated aqueous solution of sodium
thiosulfate to remove any unreacted iodine.

« If an acidic solvent was used, neutralize the mixture with a saturated aqueous solution of
sodium bicarbonate.

o Transfer the mixture to a separatory funnel and extract the product with an organic solvent
like ethyl acetate.

» Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and
filter.

» Remove the solvent under reduced pressure using a rotary evaporator.

» Purify the crude product by a suitable method, such as column chromatography or
recrystallization, to obtain pure 2-lodo-4-methyl-6-nitrophenol.

Characterization: The identity and purity of the synthesized compound should be confirmed
using the following techniques:

NMR Spectroscopy (*H and 3C): To determine the chemical structure.

Mass Spectrometry: To confirm the molecular weight.

IR Spectroscopy: To identify functional groups.

Melting Point Analysis: To assess purity.

Biological Activity and Signaling Pathways

Direct experimental data on the biological activity of 2-lodo-4-methyl-6-nitrophenol is not
available in the current literature. However, the biological activities of structurally related
nitrophenol compounds have been reported, offering some insights into its potential
applications.

Nitroaromatic compounds, including nitrophenol derivatives, are known to exhibit a wide range
of biological activities, such as antimicrobial and anticancer effects. The biological activity of
these compounds is significantly influenced by the nature and position of substituents on the
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aromatic ring. The nitro group, being a strong electron-withdrawing group, is often a key
pharmacophore.

For instance, some nitrophenol derivatives have demonstrated antibacterial activity. The
introduction of different substituents to the nitrophenol scaffold can fine-tune their biological
profiles. The position of the nitro group is also crucial; for example, 4-nitrophenol has been
found to be more cytotoxic against human lung cells than 2-nitrophenol.

Given the presence of the nitro group and iodine in its structure, 2-lodo-4-methyl-6-
nitrophenol could potentially exhibit biological activities. However, without experimental data,
any discussion of its specific effects or involvement in signaling pathways remains speculative.
Further research, including in vitro and in vivo studies, is necessary to determine the biological
profile of this compound.

Visualizations

To aid in the understanding of the synthesis and potential experimental investigation of 2-lodo-
4-methyl-6-nitrophenol, the following diagrams are provided.

Proposed Synthesis of 2-lodo-4-methyl-6-nitrophenol

. lodinating Agent
G—Methyl—Z—mtrophenoD (.., ICl or le))

Reaction

(Electrophilic Aromatic Substitution)

2-lodo-4-methyl-6-nitrophenol

Click to download full resolution via product page

Caption: Proposed synthetic pathway for 2-lodo-4-methyl-6-nitrophenol.
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Experimental Workflow: Synthesis and Characterization
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Caption: A logical workflow for the synthesis and characterization of the title compound.

Conclusion

2-lodo-4-methyl-6-nitrophenol is a distinct chemical entity with confirmed spectroscopic data

available through the NIST Chemistry WebBook. However, a significant gap exists in the

scientific literature regarding its specific physical properties, detailed experimental protocols for

its synthesis, and its biological activities. The information provided in this guide on synthesis

and potential biological relevance is based on established chemical principles and data from

structurally related compounds. It is imperative for researchers interested in this molecule to

conduct further experimental work to fully characterize its properties and explore its potential

applications in drug development and other scientific fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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